Cas no 2200035-63-6 (2-(2-hydroxycyclobutyl)aminopyridine-3-carbonitrile)

• Product Name: 2-(2-hydroxycyclobutyl)aminopyridine-3-carbonitrile
• CAS No: 2200035-63-6
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• CID: 6482531
• Update Time: 2025-10-29

2-(2-hydroxycyclobutyl)aminopyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-hydroxycyclobutyl)aminopyridine-3-carbonitrile
• 3-Pyridinecarbonitrile, 2-[(2-hydroxycyclobutyl)amino]-

• Inchi： 1S/C10H11N3O/c11-6-7-2-1-5-12-10(7)13-8-3-4-9(8)14/h1-2,5,8-9,14H,3-4H2,(H,12,13)
• InChI Key： PWTRPZNDLISFNP-UHFFFAOYSA-N
• SMILES： C1(NC2CCC2O)=NC=CC=C1C#N

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 411.0±45.0 °C(Predicted)
• pka: 14.66±0.40(Predicted)

Additional information on 2-(2-hydroxycyclobutyl)aminopyridine-3-carbonitrile

Research Briefing on 2-(2-hydroxycyclobutyl)aminopyridine-3-carbonitrile (CAS: 2200035-63-6) in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of small-molecule compounds with unique structural motifs. Among these, 2-(2-hydroxycyclobutyl)aminopyridine-3-carbonitrile (CAS: 2200035-63-6) has emerged as a promising candidate due to its distinctive chemical properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

The compound 2-(2-hydroxycyclobutyl)aminopyridine-3-carbonitrile features a cyclobutyl ring fused with a pyridine-carbonitrile scaffold, a structure that has garnered attention for its ability to modulate enzymatic activity and protein-protein interactions. Recent studies have demonstrated its efficacy as a kinase inhibitor, particularly in targeting aberrant signaling pathways associated with cancer and inflammatory diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed its selective inhibition of JAK2 kinases, suggesting potential applications in myeloproliferative disorders.

From a synthetic chemistry perspective, novel routes to access 2-(2-hydroxycyclobutyl)aminopyridine-3-carbonitrile have been developed, emphasizing green chemistry principles. A recent patent (WO2023056123) describes a catalytic asymmetric synthesis method using chiral Lewis acids, achieving >90% enantiomeric excess. This advancement addresses previous challenges in stereocontrol and scalability, paving the way for industrial production. Furthermore, computational studies have elucidated the compound's binding modes with biological targets, providing insights for structure-activity relationship (SAR) optimization.

In pharmacological evaluations, 2-(2-hydroxycyclobutyl)aminopyridine-3-carbonitrile has shown favorable pharmacokinetic properties in preclinical models, including oral bioavailability and blood-brain barrier penetration. Its metabolite profile, characterized by LC-MS/MS analyses, indicates minimal toxic intermediates, supporting its development as a lead compound. Current research efforts are exploring its repurposing for neurodegenerative diseases, given its ability to modulate tau protein aggregation in Alzheimer's models.

In conclusion, 2-(2-hydroxycyclobutyl)aminopyridine-3-carbonitrile represents a versatile scaffold with multi-therapeutic potential. Ongoing clinical translation efforts and partnership announcements between academic institutions and pharmaceutical companies (e.g., recent collaboration between MIT and Pfizer) underscore its commercial viability. Future research directions include combinatorial chemistry approaches to expand its derivative library and advanced formulation strategies to enhance delivery to target tissues.